Cas no 88420-66-0 (Benzamide, N-(9-ethyl-8,9-dihydro-7-methyl-8-oxo-7H-purin-6-yl)-)

• Product Name: Benzamide, N-(9-ethyl-8,9-dihydro-7-methyl-8-oxo-7H-purin-6-yl)-
• CAS No: 88420-66-0
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 633487
• PubChem ID: 71317782
• Update Time: 2025-04-19

Benzamide, N-(9-ethyl-8,9-dihydro-7-methyl-8-oxo-7H-purin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(9-ethyl-8,9-dihydro-7-methyl-8-oxo-7H-purin-6-yl)-
• N-(9-ethyl-7-methyl-8-oxopurin-6-yl)benzamide
• DTXSID60748032
• N-(9-Ethyl-7-methyl-8-oxo-8,9-dihydro-7H-purin-6-yl)benzamide
• 88420-66-0

• Inchi： 1S/C15H15N5O2/c1-3-20-13-11(19(2)15(20)22)12(16-9-17-13)18-14(21)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,16,17,18,21)
• InChI Key： UTYFJQYVZXTJFH-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2=C(N=CN=C2N1CC)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų